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Compound of Interest

Compound Name: Lactonitrile

Cat. No.: B165350 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical guidance for the handling and

disposal of lactonitrile. Adherence to these procedures is essential to mitigate the significant

health risks associated with this chemical.

Lactonitrile is a highly toxic compound that can be fatal if swallowed, inhaled, or absorbed

through the skin.[1][2][3] It is imperative that all personnel handling this substance are

thoroughly familiar with its hazards and follow the prescribed safety measures. Contact with

acids or heat can liberate highly toxic hydrogen cyanide gas.[1][4]

Personal Protective Equipment (PPE)
The selection and proper use of appropriate personal protective equipment are the primary

defense against exposure to lactonitrile. The following table summarizes the required PPE for

various tasks.
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Task Scenario
Eye and Face
Protection

Skin and Body
Protection

Respiratory
Protection

Hand
Protection

Routine Handling

(in a fume hood)

Chemical splash

goggles and a

face shield.[1]

Impervious

clothing, such as

a lab coat, and

closed-toe

shoes.[4][5]

A NIOSH/MSHA-

approved

respirator with a

Type AB-P filter

or equivalent,

appropriate for

the exposure of

concern.[1][2][4]

Compatible

chemical-

resistant gloves

(e.g., nitrile).[2]

[4][5]

Spill Cleanup

Chemical splash

goggles and a

face shield.[1]

A fully-

encapsulating,

chemical-

resistant suit.[6]

A positive

pressure, full

face-piece self-

contained

breathing

apparatus

(SCBA) or a

pressure-

demand

supplied-air

respirator with

escape SCBA.[6]

[7]

Inner and outer

chemical-

resistant gloves.

[7]
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Emergency

Situations

Full face-shield.

[1]

Full body

protective

clothing.[1]

A positive

pressure, full

face-piece self-

contained

breathing

apparatus

(SCBA) or a

pressure-

demand

supplied-air

respirator with

escape SCBA.[6]

[7]

Inner and outer

chemical-

resistant gloves.

[7]

Quantitative Exposure Limits:

Parameter Value

OSHA PEL (8-hour TWA) 5 mg/m³[4]

Vapor Pressure <0.026 mmHg @ 25°C[1]

Operational Plan: Step-by-Step Handling and
Disposal
A systematic approach to handling and disposing of lactonitrile is crucial for ensuring

laboratory safety.

1. Preparation and Handling:

All handling of lactonitrile must be conducted within a certified chemical fume hood.[4]

Before beginning work, ensure that a safety shower and eye wash station are readily

accessible.[2]

Avoid all personal contact with the chemical, including inhalation of vapors.[1]
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Keep containers of lactonitrile tightly sealed when not in use and store in a cool, dry, dark,

and well-ventilated area away from incompatible materials such as oxidizing agents and

acids.[1][4]

2. In Case of Exposure:

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes and remove all contaminated clothing.[1] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of running water for at least

15 minutes, holding the eyelids apart.[1] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, administer

100% oxygen and provide artificial respiration if necessary.[4][6] Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting.[6] Seek immediate medical attention.

3. Spill Response:

Minor Spills (in a fume hood):

Remove all ignition sources.[1]

Contain the spillage and absorb it with an inert material.

Clean the area thoroughly.

Major Spills:

Evacuate the area immediately and move upwind.[1]

Alert emergency responders, providing them with the location and nature of the hazard.[1]

4. Disposal Plan:

All waste containing lactonitrile must be considered hazardous.
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Collect waste in closed, suitable, and properly labeled containers for disposal.[2]

Consult with your institution's environmental health and safety department or a licensed

waste management authority for proper disposal procedures.[1]

Do not dispose of lactonitrile down the drain or with general laboratory waste.

Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow for the safe handling and disposal of

lactonitrile.
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Caption: Workflow for Safe Lactonitrile Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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